N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C20H16N4O3/c25-24(26)20-18(12-11-17-19(20)22-27-21-17)23(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-12H,13-14H2
• InChI Key: GQVZMGOSAQLGNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol

Description

N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine (DBN) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DBN is a fluorescent dye that has been used in various biological and biochemical assays to detect and measure different biological processes.

Scientific Research Applications

N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has been extensively used in various scientific research applications due to its unique fluorescent properties. The compound has been used as a fluorescent probe to detect and measure different biological processes, such as protein-protein interactions, enzyme activity, and cell signaling. N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has also been used as a fluorescent tag to label different biological molecules, such as DNA and RNA, for imaging and detection purposes.

Mechanism of Action

N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine works by binding to specific biological molecules, such as proteins and nucleic acids, and emitting a fluorescent signal upon excitation with light. The emission spectrum of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine is highly sensitive to the local environment, such as pH and polarity, making it a valuable tool for studying different biological processes.
Biochemical and Physiological Effects
N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has been shown to have minimal biochemical and physiological effects on living cells and organisms, making it a safe and reliable tool for scientific research. The compound has been extensively tested in vitro and in vivo, and no significant toxicity or adverse effects have been reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine in lab experiments is its high sensitivity and specificity for detecting and measuring different biological processes. The compound is also easy to use and can be applied to a wide range of biological molecules and systems. However, one of the limitations of using N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine is its relatively low quantum yield, which can limit its detection sensitivity in some applications.

Future Directions

There are several future directions for the use of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research. One potential application is the development of new fluorescent probes and tags based on the structure of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine, which could improve the sensitivity and specificity of current assays. Another direction is the use of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine in combination with other imaging techniques, such as super-resolution microscopy, to improve the spatial resolution of biological imaging. Finally, N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine could be used in the development of new diagnostic tools and therapies for various diseases, such as cancer and Alzheimer's disease.
Conclusion
In conclusion, N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine is a valuable tool for scientific research due to its unique fluorescent properties and potential applications. The compound has been extensively used in various biological and biochemical assays to detect and measure different biological processes. N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has minimal biochemical and physiological effects on living cells and organisms, making it a safe and reliable tool for scientific research. The future directions for the use of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine include the development of new fluorescent probes and tags, the use of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine in combination with other imaging techniques, and the development of new diagnostic tools and therapies for various diseases.

Synthesis Methods

N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine can be synthesized through a multi-step process that involves the reaction of 4-nitro-2,1,3-benzoxadiazole with benzylamine in the presence of a catalyst. The resulting product is then subjected to further reactions to produce N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine. The synthesis of N,N-dibenzyl-4-nitro-2,1,3-benzoxadiazol-5-amine is a well-established process, and the compound can be obtained in high purity and yield.